{[2-(Benzyloxy)phenyl]methyl}(propyl)amine
Overview
Description
{[2-(Benzyloxy)phenyl]methyl}(propyl)amine is a useful research compound. Its molecular formula is C17H21NO and its molecular weight is 255.35 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antifungal Activity and Molecular Docking
A novel series of compounds related to [2-(Benzyloxy)phenyl]methyl}(propyl)amine, specifically 5-(4-(benzyloxy)substituted phenyl)-3-((phenyl amino)methyl)-1,3,4-oxadiazole-2(3H)-thione Mannich bases, were synthesized and showed promising antifungal activity against several human pathogenic fungal strains. Molecular docking studies indicated good binding at the active site of C. albicans cytochrome P450 enzyme lanosterol 14 α-demethylase, suggesting potential as antifungal agents (Nimbalkar et al., 2016).
Corrosion Inhibition
Amine derivatives, including a compound closely related to [2-(Benzyloxy)phenyl]methyl}(propyl)amine, were synthesized and evaluated as corrosion inhibitors for mild steel in HCl medium. These compounds showed significant inhibition efficiency, highlighting their potential application in protecting metals against corrosion (Boughoues et al., 2020).
Synthesis and Characterization
Research has been conducted on the synthesis and characterization of boronates derived from non-symmetric amino-bis-phenols, which could potentially involve derivatives of [2-(Benzyloxy)phenyl]methyl}(propyl)amine. These compounds were characterized by various spectroscopic techniques and could have implications in the development of new materials or chemical intermediates (Abreu et al., 2006).
Photopolymerization Processes
Compounds related to [2-(Benzyloxy)phenyl]methyl}(propyl)amine have been investigated for their roles in photopolymerization processes. Specifically, amine-based diselenides, which can mimic glutathione peroxidase (GPx), showed promising results in studies focused on lipid peroxidation, indicating potential applications in material sciences and coatings (Ibrahim et al., 2015).
Renewable Building Blocks for Material Science
Phloretic acid, derived from similar phenolic compounds, has been used as a renewable building block for enhancing the reactivity of hydroxyl-bearing molecules towards benzoxazine ring formation. This research demonstrates the potential of using phenolic compounds, similar to [2-(Benzyloxy)phenyl]methyl}(propyl)amine, in developing sustainable materials (Trejo-Machin et al., 2017).
Properties
IUPAC Name |
N-[(2-phenylmethoxyphenyl)methyl]propan-1-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO/c1-2-12-18-13-16-10-6-7-11-17(16)19-14-15-8-4-3-5-9-15/h3-11,18H,2,12-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOTQVYCNQKHGAJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCC1=CC=CC=C1OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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